Cas no 2064122-45-6 (1-(2-BROMO-4-CHLOROPHENYL)-4-FLUORO-1H-IMIDAZOLE)

• Product Name: 1-(2-BROMO-4-CHLOROPHENYL)-4-FLUORO-1H-IMIDAZOLE
• CAS No: 2064122-45-6
• MF: C₉H₅BrClFN₂
• MW: 275.504803419113
• CID: 5740462
• PubChem ID: 135205912
• Update Time: 2023-11-10

1-(2-BROMO-4-CHLOROPHENYL)-4-FLUORO-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 2064122-45-6
• SCHEMBL20360481
• 1-(2-BROMO-4-CHLOROPHENYL)-4-FLUORO-1H-IMIDAZOLE
• 1H-Imidazole, 1-(2-bromo-4-chlorophenyl)-4-fluoro-

• Inchi： 1S/C9H5BrClFN2/c10-7-3-6(11)1-2-8(7)14-4-9(12)13-5-14/h1-5H
• InChI Key： WLIMZWUNURTDMW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N1C=NC(=C1)F)Cl

Computed Properties

• Exact Mass: 273.93087g/mol
• Monoisotopic Mass: 273.93087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 361.0±37.0 °C(Predicted)
• pka: 2.57±0.61(Predicted)